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Compound of Interest

Compound Name: 2-Bromo-5-fluoro-3-nitropyridine

CAS No.: 652160-72-0

Cat. No.: B1288531

Get Quote

Structural Logic & Reactivity Profile
2-Bromo-5-fluoro-3-nitropyridine is a highly functionalized heterocycle used primarily as an

electrophilic intermediate in the synthesis of pharmaceuticals (e.g., S1P1 agonists, kinase

inhibitors).

Core Scaffold: Pyridine ring.[1]

Substituents:

C2-Bromine: A labile leaving group activated by the adjacent ring nitrogen and the

electron-withdrawing nitro group at C3. This is the primary site for S

Ar reactions.

C3-Nitro: Provides strong electron-withdrawing character, deshielding adjacent protons

and carbons, and activating the C2 position.

C5-Fluorine: Acts as a spectroscopic handle (
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F NMR) and modulates lipophilicity.

3D Conformer & Sterics
The nitro group at C3 may twist slightly out of plane due to steric repulsion from the bulky

Bromine at C2 and the lone pair of the ring Nitrogen, though the planar aromatic system

dominates.

Mass Spectrometry (MS) Data
Primary Ionization Mode: ESI+ or EI. Molecular Formula: C

H

BrFN

O

Exact Mass: 220.93

Isotopic Signature Analysis
The most distinct feature in the mass spectrum is the Bromine Isotope Pattern. Bromine exists

as

Br (50.7%) and

Br (49.3%), resulting in a characteristic 1:1 doublet for the molecular ion.

Ion Identity m/z Value
Relative
Abundance

Origin

[M]+ 220.9 100% Br Isotope

[M+2]+ 222.9 ~98% Br Isotope

[M-NO

]+
174.9 / 176.9 Variable Loss of Nitro group

[M-Br]+ 142.0 High
Loss of Bromine (Aryl

cation)
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Fragmentation Pathway (Graphviz)
The following diagram illustrates the logical fragmentation pathways observed under standard

ionization conditions.

Molecular Ion [M]+
m/z 220/222
(1:1 Doublet)

[M - NO2]+
m/z 174/176

(Loss of Nitro)- NO2 (46 Da)

[M - Br]+
m/z 142

(Loss of Bromine)

- Br (79/81 Da)

Ring Fragmentation
(HCN Loss)

Further Decay

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway showing the characteristic loss of the nitro group

and bromine atom.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4]
H NMR (Proton)
Solvent: CDCl

Frequency: 400 MHz (Recommended)

The molecule possesses only two aromatic protons, H4 and H6. Their assignment is governed

by the deshielding effects of the Nitro group and the Ring Nitrogen.
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Chemical Shift
(

)

Multiplicity Integration Assignment

Coupling
Analysis (

)

8.52 ppm
dd (Apparent

doublet)
1H H6

to N, ortho to F.

Deshielded by

Ring N.

Coupling:

and

.

7.93 ppm
dd (Apparent

doublet)
1H H4

Ortho to NO

, ortho to F.

Deshielded by

NO

. Coupling:

and

.

Mechanistic Insight:

H6 (8.52 ppm): This proton is most downfield because it is adjacent to the electronegative

ring nitrogen (alpha-position). It also shows coupling to the Fluorine at C5.

H4 (7.93 ppm): Located between the Nitro group and the Fluorine. The Nitro group exerts a

strong deshielding effect (mesomeric and inductive), but less than the direct alpha-nitrogen

effect on H6.

C NMR (Carbon)
Solvent: CDCl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Feature: C-F Coupling. Every carbon signal will likely appear as a doublet due to coupling
with the

F nucleus.

Carbon

Approx.[1][2][3][4]
[5][6] Shift (

)

Splitting Pattern

Coupling Constant
(

)

C5 ~155-160 ppm
Doublet (

)

~260 Hz (Direct C-F

bond)

C3 ~145 ppm
Doublet (

)
~10-15 Hz (Meta to F)

C6 ~148 ppm
Doublet (

)
~20 Hz (Ortho to F)

C2 ~135 ppm
Doublet (

)
< 5 Hz (Para to F)

C4 ~125 ppm
Doublet (

)
~20 Hz (Ortho to F)

NMR Connectivity Diagram (Graphviz)
This diagram visualizes the spin-spin coupling network that defines the multiplets.
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Fluorine-19 (C5)

Proton H6
(8.52 ppm)
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Figure 2: Spin-system connectivity showing the dominance of Fluorine coupling in both proton

and carbon spectra.

Infrared Spectroscopy (IR)
Method: FTIR (ATR or KBr pellet)

The IR spectrum is dominated by the strong dipoles of the Nitro group and the C-F bond.
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Wavenumber (cm

)
Vibration Mode Intensity Notes

1530 - 1550
N-O Asymmetric

Stretch
Strong

Characteristic of

aromatic nitro

compounds.

1340 - 1360
N-O Symmetric

Stretch
Strong

Paired with the 1500

band.

1200 - 1250 C-F Stretch Medium-Strong
Broad band, typical for

aryl fluorides.

3050 - 3100
C-H Stretch

(Aromatic)
Weak

Standard aromatic C-

H.

600 - 800 C-Br Stretch Medium
Often obscured in

fingerprint region.

Experimental Protocol: Quality Control
To validate the identity of a synthesized batch (e.g., via POBr

bromination of 5-fluoro-2-hydroxy-3-nitropyridine), follow this rapid QC workflow.

Sample Prep: Dissolve ~5 mg in 0.6 mL CDCl

. Ensure the solution is clear (filter if necessary to remove inorganic salts like NaBr).

Acquisition:

Run

H NMR (16 scans). Look for the two distinct doublets at 8.52 and 7.93 ppm.[7]

Impurity Check: Look for a broad singlet around 5-6 ppm or 11-12 ppm, which would

indicate unreacted starting material (pyridone/hydroxy tautomer).

LC-MS Confirmation: Inject on a C18 column (Water/Acetonitrile gradient). Look for the

single peak at 220/222 m/z.
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Note: The hydroxy impurity (mass 158) will elute much earlier due to higher polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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